Cas no 1383473-10-6 (2-(Chloromethyl)-6-isopropylpyridine hydrochloride)

• Product Name: 2-(Chloromethyl)-6-isopropylpyridine hydrochloride
• CAS No: 1383473-10-6
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• CID: 4815720
• Update Time: 2025-06-14

2-(Chloromethyl)-6-isopropylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-6-isopropylpyridine hydrochloride
• 2-(Chloromethyl)-6-isopropylpyridine hydrochloride

• Inchi： 1S/C9H12ClN.ClH/c1-7(2)9-5-3-4-8(6-10)11-9;/h3-5,7H,6H2,1-2H3;1H
• InChI Key： NOKZJLOSYWZYLU-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(C(C)C)=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 114
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-6-isopropylpyridine hydrochloride

Comprehensive Overview of 2-(Chloromethyl)-6-isopropylpyridine hydrochloride (CAS No. 1383473-10-6)

2-(Chloromethyl)-6-isopropylpyridine hydrochloride (CAS No. 1383473-10-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, featuring a pyridine backbone substituted with a chloromethyl group and an isopropyl moiety, has garnered significant attention due to its versatile applications in synthetic chemistry. Researchers frequently search for 2-(Chloromethyl)-6-isopropylpyridine hydrochloride synthesis, CAS 1383473-10-6 properties, and pyridine derivatives applications, reflecting its relevance in modern scientific endeavors.

The molecular structure of 2-(Chloromethyl)-6-isopropylpyridine hydrochloride (CAS No. 1383473-10-6) enables its use as a key intermediate in the development of bioactive molecules. Its chloromethyl group offers reactivity for further functionalization, making it valuable for constructing complex architectures. Recent trends highlight growing interest in sustainable synthesis methods and green chemistry approaches for such intermediates, aligning with global efforts to reduce environmental impact in chemical manufacturing.

Analytical characterization of CAS 1383473-10-6 typically involves advanced techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods ensure precise quality control, addressing common user queries such as how to verify 2-(Chloromethyl)-6-isopropylpyridine hydrochloride purity and storage conditions for pyridine derivatives. Proper handling under inert atmospheres and moisture-free environments is recommended to maintain stability.

In pharmaceutical contexts, this compound’s isopropylpyridine scaffold is explored for drug discovery programs targeting various therapeutic areas. Computational chemists often investigate molecular docking studies of pyridine analogs, while synthetic chemists focus on optimizing reaction yields for scaled-up production. The compound’s hydrochloride salt form enhances solubility—a critical factor frequently searched in relation to API formulation strategies.

Emerging applications of 2-(Chloromethyl)-6-isopropylpyridine hydrochloride extend to material science, where its derivatives contribute to ligand design for catalysis and functional polymer development. Industry professionals increasingly seek information about patented processes involving CAS 1383473-10-6 and cost-effective purification techniques, reflecting market-driven research priorities.

Environmental and regulatory considerations for CAS 1383473-10-6 compliance are another hot topic. While not classified under restrictive categories, proper laboratory waste management protocols must be followed. Searches for biodegradability of pyridine compounds and REACH registration status indicate heightened awareness of ecological responsibility in chemical usage.

From a commercial perspective, 2-(Chloromethyl)-6-isopropylpyridine hydrochloride is available through specialty chemical suppliers with varying bulk pricing tiers. Procurement specialists often compare technical grade vs. research-grade specifications, emphasizing the need for transparent certificate of analysis documentation. The compound’s global supply chain dynamics remain a point of discussion amid shifting raw material availability.

Future research directions may explore continuous flow chemistry adaptations for producing this intermediate, responding to industry demands for process intensification. Academic publications increasingly address catalytic C-H functionalization methods to modify such pyridine cores—a technique gaining traction in medicinal chemistry optimization circles.